Cas no 1267182-24-0 (Benzene, 1-ethyl-4-(2-nitroethyl)-)

• Product Name: Benzene, 1-ethyl-4-(2-nitroethyl)-
• CAS No: 1267182-24-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5845952
• PubChem ID: 55250447
• Update Time: 2025-05-20

Benzene, 1-ethyl-4-(2-nitroethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethyl-4-(2-nitroethyl)-
• 1-ethyl-4-(2-nitroethyl)benzene
• AKOS006275804
• EN300-1672656
• SCHEMBL19396020
• 1267182-24-0

• Inchi： 1S/C10H13NO2/c1-2-9-3-5-10(6-4-9)7-8-11(12)13/h3-6H,2,7-8H2,1H3
• InChI Key： NQNCYWVWMGSIOR-UHFFFAOYSA-N
• SMILES： C1(CC)=CC=C(CC[N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 292.8±19.0 °C(Predicted)
• pka: 8.20±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzene, 1-ethyl-4-(2-nitroethyl)-

Benzene, 1-Ethyl-4-(2-Nitroethyl) (CAS No. 1267182-24-0)

Benzene, 1-Ethyl-4-(2-Nitroethyl), also known by its CAS number CAS No. 1267182-24-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of benzene, a fundamental aromatic hydrocarbon, with substituents at the 1 and 4 positions. The ethyl group at position 1 and the nitroethyl group at position 4 introduce unique chemical properties that make this compound valuable for research and industrial purposes.

The structure of Benzene, 1-Ethyl-4-(2-Nitroethyl) consists of a benzene ring with two substituents: an ethyl group (-CH₂CH₃) attached to the first carbon and a nitroethyl group (-CH₂NO₂) attached to the fourth carbon. This arrangement creates a molecule with both electron-donating and electron-withdrawing groups, which influence its reactivity and stability. The ethyl group contributes to the compound's solubility in organic solvents, while the nitro group enhances its ability to participate in various chemical reactions.

Recent studies have highlighted the potential of Benzene, 1-Ethyl-4-(2-Nitroethyl) in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing functional polymers and high-performance composites. The nitro group's ability to undergo reduction reactions has been leveraged to create materials with tailored electronic properties, making them suitable for applications in electronics and energy storage systems.

In addition to its role in materials science, Benzene, 1-Ethyl-4-(2-Nitroethyl) has shown promise in pharmaceutical research. Its structure allows for modifications that can lead to bioactive compounds with potential therapeutic applications. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, opening avenues for drug development.

The synthesis of Benzene, 1-Ethyl-4-(2-Nitroethyl) typically involves multi-step organic reactions. Common methods include Friedel-Crafts alkylation for introducing the ethyl group and subsequent nitration to introduce the nitro group. These reactions require precise control of reaction conditions to ensure high yields and purity of the final product.

From an environmental perspective, understanding the behavior of Benzene, 1-Ethyl-4-(2-Nitroethyl) in natural systems is crucial. Studies have shown that this compound can undergo biodegradation under specific conditions, reducing its environmental impact. However, further research is needed to fully characterize its fate and transport in different ecosystems.

In conclusion, Benzene, 1-Ethyl-4-(2-Nitroethyl) (CAS No. 1267182-24-0) is a compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials and potential pharmaceutical agents. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.